3-Methoxy-5,6-dimethyl-1H-isoindole

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3-methoxy-5,6-dimethyl-1H-isoindole
• InChI: InChI=1S/C11H13NO/c1-7-4-9-6-12-11(13-3)10(9)5-8(7)2/h4-5H,6H2,1-3H3
• InChI Key: LSTFGNJZTOUTON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)C(=NC2)OC
• CAS No.: 110568-77-9

Description

3-Methoxy-5,6-dimethyl-1H-isoindole is a heterocyclic compound belonging to the isoindole family Isoindoles are known for their unique structural properties and diverse applications in various fields, including pharmaceuticals, materials science, and organic synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-5,6-dimethyl-1H-isoindole can be achieved through several methods. One common approach involves the condensation of an appropriate aniline derivative with a methoxy-substituted phthalic anhydride under acidic conditions. This reaction typically requires a catalyst such as methanesulfonic acid and is carried out under reflux conditions to yield the desired isoindole compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalytic hydrogenation and high-temperature cyclization are often employed to optimize the production process .

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-5,6-dimethyl-1H-isoindole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can yield dihydroisoindole derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups at specific positions on the isoindole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are used under controlled conditions to achieve desired substitutions.

Major Products Formed

The major products formed from these reactions include quinone derivatives, dihydroisoindole derivatives, and various substituted isoindoles, depending on the specific reagents and conditions used .

Scientific Research Applications

3-Methoxy-5,6-dimethyl-1H-isoindole has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and materials.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is utilized in the production of dyes, pigments, and polymer additives.

Mechanism of Action

The mechanism of action of 3-Methoxy-5,6-dimethyl-1H-isoindole involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor by binding to the active site of enzymes, thereby blocking their activity. Additionally, it can modulate receptor activity by binding to receptor sites and altering their signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 3-Methoxy-1H-isoindole
• 5,6-Dimethyl-1H-isoindole
• 3,5-Dimethoxy-1H-isoindole

Uniqueness

Compared to similar compounds, it offers a distinct combination of structural features that make it suitable for specific research and industrial applications .